21-hydroxysteroids
21-Hydroxysteroids are a class of steroid hormones characterized by the presence of a hydroxyl group at position 21. These compounds play significant roles in various physiological processes, including the regulation of fluid and electrolyte balance through their effects on the adrenal cortex. The primary functions of 21-hydroxysteroids involve hormone synthesis and metabolism, which are crucial for maintaining homeostasis within the body. In particular, they influence the production of cortisol and aldosterone, essential hormones that modulate stress responses and blood pressure control. Due to their critical roles, abnormal levels of 21-hydroxysteroids can lead to various endocrine disorders such as congenital adrenal hyperplasia (CAH). Therefore, accurate analysis and monitoring of these compounds are vital in medical diagnostics and therapeutic interventions.

Structure | Chemical Name | CAS | MF |
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Pregna-4,6-diene-3,20-dione,21-hydroxy- (8CI,9CI) | 17916-84-6 | C21H28O3 |
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Pregna-1,4-diene-3,20-dione,9-fluoro-11,21-dihydroxy-16,17-[[(1R)-1-phenylethylidene]bis(oxy)]-, (11b,16a)- | 7332-27-6 | C29H33FO6 |
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Pregn-4-en-19-al,21-hydroxy-3,20-dioxo- (9CI) | 75220-37-0 | C21H28O4 |
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11-Deoxy Prednisolone | 1807-14-3 | C21H28O4 |
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Clascoterone | 19608-29-8 | C24H34O5 |
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Hydrocortisone 17-Propionate | 65980-97-4 | C24H34O6 |
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(8R,9R,10R,13S,14R)-17-(1,2-Dihydroxyethyl)-10,13-dimethyl-2,8,9,11,14,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,12-dione | 61671-56-5 | C21H28O4 |
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Fluprednidene | 2193-87-5 | C22H27FO5 |
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Dexamethasone 17-Propionate | 15423-89-9 | C25H33FO6 |
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Vamorolone | 13209-41-1 | C22H28O4 |
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